Cas no 890099-39-5 ([3-[2-(trifluoromethyl)benzoyl]phenyl] Acetate)

• Product Name: [3-[2-(trifluoromethyl)benzoyl]phenyl] Acetate
• CAS No: 890099-39-5
• MF: C₁₆H₁₁F₃O₃
• MW: 308.251955270767
• CID: 1937111
• PubChem ID: 24722930
• Update Time: 2025-06-12

[3-[2-(trifluoromethyl)benzoyl]phenyl] Acetate Chemical and Physical Properties

Names and Identifiers

• [3-[2-(trifluoromethyl)benzoyl]phenyl] acetate
• 3-Acetoxy-2'-trifluorobenzophenone
• AKOS016018125
• DTXSID90641623
• MFCD07698872
• 3-(2-(Trifluoromethyl)benzoyl)phenyl acetate
• 3-[2-(Trifluoromethyl)benzoyl]phenyl acetate
• 890099-39-5
• 3-(2-(Trifluoromethyl)benzoyl)phenylacetate
• [3-[2-(trifluoromethyl)benzoyl]phenyl] Acetate

• MDL： MFCD07698872
• Inchi： 1S/C16H11F3O3/c1-10(20)22-12-6-4-5-11(9-12)15(21)13-7-2-3-8-14(13)16(17,18)19/h2-9H,1H3
• InChI Key： GAKZLDXGBORGII-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(C1C=CC=C(C=1)OC(C)=O)=O)(F)F

Computed Properties

• Exact Mass: 308.06600
• Monoisotopic Mass: 308.06602869Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 419.5±45.0 °C at 760 mmHg
• Flash Point: 153.1±25.1 °C
• PSA: 43.37000
• LogP: 3.86170

[3-[2-(trifluoromethyl)benzoyl]phenyl] Acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on [3-[2-(trifluoromethyl)benzoyl]phenyl] Acetate

Comprehensive Overview of [3-[2-(trifluoromethyl)benzoyl]phenyl] Acetate (CAS No. 890099-39-5)

[3-[2-(trifluoromethyl)benzoyl]phenyl] Acetate (CAS No. 890099-39-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a trifluoromethyl group, which enhances its stability and bioactivity, making it a valuable intermediate in the synthesis of advanced materials and active ingredients. Researchers are particularly interested in its potential applications in drug discovery, where its benzoyl and acetate functionalities offer versatile reactivity for derivatization.

The growing demand for fluorinated compounds in modern chemistry has propelled the study of CAS No. 890099-39-5. Fluorination is a key strategy in medicinal chemistry to improve metabolic stability and bioavailability, and this compound’s trifluoromethyl moiety aligns with current trends in the development of next-generation therapeutics. Its role as a building block for small-molecule inhibitors and biologically active agents is under exploration, with studies highlighting its compatibility with cross-coupling reactions and other synthetic methodologies.

In agrochemical applications, [3-[2-(trifluoromethyl)benzoyl]phenyl] Acetate is investigated for its potential as a precursor to crop protection agents. The trifluoromethyl group is known to enhance the efficacy of pesticides and herbicides, and this compound’s structural features make it a candidate for developing novel formulations. Environmental sustainability is a critical concern, and researchers are evaluating its degradation pathways to ensure compliance with green chemistry principles.

From a synthetic perspective, the compound’s acetate group provides a handle for further functionalization, enabling the creation of diverse derivatives. This flexibility is crucial for high-throughput screening in drug discovery, where rapid iteration of molecular structures is essential. The compound’s compatibility with microwave-assisted synthesis and flow chemistry techniques further underscores its utility in modern laboratories.

Analytical characterization of CAS No. 890099-39-5 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm its purity and structural integrity, which are critical for reproducible research outcomes. The compound’s stability under various storage conditions is also a topic of interest, particularly for industrial-scale applications.

As the scientific community continues to explore fluorine-containing compounds, [3-[2-(trifluoromethyl)benzoyl]phenyl] Acetate stands out as a promising candidate for multiple applications. Its combination of reactivity, stability, and versatility makes it a valuable asset in both academic and industrial settings. Future research may uncover additional uses, particularly in emerging fields like bioconjugation and material science.